Cas no 1201897-41-7 (3-Methyloxathiazolidine 2,2-dioxide)

• Product Name: 3-Methyloxathiazolidine 2,2-dioxide
• CAS No: 1201897-41-7
• MF: C₃H₇NO₃S
• MW: 137.157579660416
• CID: 3160549
• PubChem ID: 73977778
• Update Time: 2025-06-08

3-Methyloxathiazolidine 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Methyloxathiazolidine 2,2-dioxide
• 1201897-41-7
• SCHEMBL14118650
• 3-Methyl-1,2,3-oxathiazolidine 2,2-dioxide
• MFCD22123263
• G88027
• SY325454

• MDL： M166405
• Inchi： 1S/C3H7NO3S/c1-4-2-3-7-8(4,5)6/h2-3H2,1H3
• InChI Key： OCZXFIROFFBMQI-UHFFFAOYSA-N
• SMILES： S1(N(C)CCO1)(=O)=O

Computed Properties

• Exact Mass: 137.01466426g/mol
• Monoisotopic Mass: 137.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55Ų

Additional information on 3-Methyloxathiazolidine 2,2-dioxide

Introduction to 3-Methyloxathiazolidine 2,2-dioxide (CAS No: 1201897-41-7) in Modern Chemical Research

3-Methyloxathiazolidine 2,2-dioxide, identified by the chemical abstracts service number 1201897-41-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the oxathiazolidine class, a structural motif known for its versatility in medicinal applications. The presence of both oxygen and sulfur atoms in its ring structure imparts unique reactivity and stability, making it a valuable scaffold for drug design and material synthesis.

The 3-Methyloxathiazolidine 2,2-dioxide molecule exhibits a distinct electronic configuration due to the conjugation between the oxygen and sulfur atoms. This conjugation system not only influences its spectroscopic properties but also enhances its potential as an intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel heterocyclic compounds, which are increasingly being explored for their bioactivity and pharmacological potential.

In the realm of pharmaceutical research, 3-Methyloxathiazolidine 2,2-dioxide has been investigated for its possible applications in the synthesis of antimicrobial and anti-inflammatory agents. The oxathiazolidine core is particularly interesting because it can be modified to incorporate various functional groups, thereby tailoring the compound’s biological activity. For instance, derivatives of this molecule have shown promise in inhibiting certain enzymes associated with inflammatory responses, suggesting a therapeutic window for conditions such as rheumatoid arthritis.

Moreover, the chemical stability of 3-Methyloxathiazolidine 2,2-dioxide makes it an attractive candidate for industrial applications. Its resistance to hydrolysis and oxidation under ambient conditions allows for prolonged storage and transport without degradation. This stability is crucial for pharmaceutical formulations where shelf life and consistency are paramount. Researchers have leveraged this property to develop stable intermediates for large-scale synthesis of active pharmaceutical ingredients (APIs).

Recent advancements in computational chemistry have further illuminated the mechanistic pathways involving 3-Methyloxathiazolidine 2,2-dioxide. Molecular modeling studies suggest that this compound can act as a ligand in transition metal catalysis, facilitating various organic transformations. Such insights are invaluable for designing efficient synthetic routes that minimize waste and energy consumption—a key consideration in green chemistry initiatives.

The versatility of 3-Methyloxathiazolidine 2,2-dioxide extends to material science as well. Its ability to form coordination complexes with metals has been exploited in the development of novel catalysts and sensors. These materials exhibit unique electronic properties that can be tuned by modifying the substituents on the oxathiazolidine ring. For example, palladium complexes derived from this scaffold have demonstrated high catalytic activity in cross-coupling reactions, which are essential for constructing complex organic molecules.

In conclusion, 3-Methyloxathiazolidine 2,2-dioxide (CAS No: 1201897-41-7) represents a fascinating compound with broad applications across multiple scientific disciplines. Its structural features and chemical properties make it a valuable building block for drug discovery and material innovation. As research continues to uncover new functionalities and synthetic pathways involving this molecule, its significance in modern chemical science is likely to grow even further.